Cas no 2228222-55-5 (2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol)

• Product Name: 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol
• CAS No: 2228222-55-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6220995
• PubChem ID: 165971860
• Update Time: 2025-10-30

2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol
• 2-methoxy-5-{[1-(methylamino)cyclopropyl]methyl}phenol
• 2228222-55-5
• EN300-1835311

• Inchi： 1S/C12H17NO2/c1-13-12(5-6-12)8-9-3-4-11(15-2)10(14)7-9/h3-4,7,13-14H,5-6,8H2,1-2H3
• InChI Key： JYXRLCLDZTZBEI-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC1(CC1)NC)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol

Professional Introduction to Compound with CAS No. 2228222-55-5 and Product Name: 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol

The compound with the CAS number 2228222-55-5 and the product name 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a methoxy group at the 2-position of the phenol ring, which is flanked by a 1-(methylamino)cyclopropylmethyl side chain at the 5-position. This configuration not only contributes to its distinct chemical behavior but also opens up possibilities for diverse biological activities.

In recent years, there has been a growing interest in developing novel pharmacological agents that leverage complex molecular architectures to achieve targeted therapeutic effects. The presence of both a methoxy group and an amino-substituted cyclopropylmethyl moiety in 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol suggests that it may exhibit a range of pharmacological properties. Specifically, the methoxy group can influence electronic distribution and metabolic stability, while the amino-substituted cyclopropylmethyl group may contribute to binding affinity and selectivity in biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The structural features of 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol align well with current trends in medicinal chemistry, where molecules with multiple substituents are often designed to enhance pharmacological activity. The cyclopropyl ring, in particular, is known for its ability to improve binding interactions due to its rigid structure, which can be advantageous in drug design.

Recent studies have highlighted the importance of phenolic derivatives in pharmaceutical applications. Compounds containing a phenol moiety often exhibit antioxidant, anti-inflammatory, and antimicrobial properties. The introduction of additional functional groups, such as the methoxy and 1-(methylamino)cyclopropylmethyl substituents, further expands the potential biological activities of this compound. For instance, the methoxy group can enhance solubility and metabolic stability, while the amino group provides a site for further derivatization to improve binding affinity.

The synthesis of 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol represents a sophisticated example of modern organic chemistry techniques. The preparation involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex molecular framework of this compound. These techniques not only highlight the synthetic capabilities available today but also underscore the importance of innovation in chemical research.

In terms of biological activity, preliminary studies suggest that 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol may exhibit promising effects in several therapeutic areas. For example, its structural features could make it a viable candidate for treating neurological disorders by interacting with specific neurotransmitter receptors. Additionally, the compound's antioxidant properties could be beneficial in combating oxidative stress-related diseases such as cancer and neurodegenerative conditions.

The development of novel drug candidates like 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol is often accompanied by rigorous computational modeling and experimental validation. Molecular docking studies have been used to predict potential binding interactions between this compound and various biological targets. These simulations help researchers understand how the molecule might interact with proteins and enzymes at a molecular level, providing insights into its mechanism of action.

Furthermore, the use of high-throughput screening (HTS) technologies has accelerated the process of identifying promising drug candidates from large libraries of compounds. HTS allows researchers to rapidly test thousands of molecules for their biological activity against specific targets, streamlining the drug discovery process. The inclusion of 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol in such screens could lead to valuable discoveries in therapeutic intervention.

The environmental impact of developing new pharmaceuticals is also an important consideration. Modern drug design increasingly incorporates principles of green chemistry to minimize waste and reduce environmental footprint. Sustainable synthetic routes have been explored for compounds like 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol, emphasizing efficiency and reducing hazardous byproducts.

In conclusion, 2-methoxy-5-{1-(methylamino)cyclopropylmethyl}phenol, with its CAS number 2228222-55-5, represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it an exciting candidate for further study and development. As research continues to uncover new applications for this compound, it holds promise for contributing to innovative therapeutic solutions in various medical fields.